Cas no 1707584-78-8 (2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine)

• Product Name: 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine
• CAS No: 1707584-78-8
• MF: C₁₅H₁₀F₃N₃O
• MW: 305.254613399506
• CID: 5171652
• Update Time: 2026-03-04

2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine
• 2-(3-(3-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)aniline
• Benzenamine, 2-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C15H10F3N3O/c16-15(17,18)10-5-3-4-9(8-10)13-20-14(22-21-13)11-6-1-2-7-12(11)19/h1-8H,19H2
• InChI Key： BYJPDJVMPFPXLX-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1C1ON=C(C2=CC=CC(C(F)(F)F)=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine

Comprehensive Analysis of 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine (CAS No. 1707584-78-8)

The compound 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine (CAS No. 1707584-78-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a [1,2,4]oxadiazole core and a trifluoromethylphenyl moiety, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where molecules with specific functional groups are designed to interact with biological targets more effectively. The trifluoromethyl group in this compound is a key feature, as it often improves lipophilicity and binding affinity, making it a hotspot in medicinal chemistry.

The synthesis of CAS No. 1707584-78-8 involves multi-step organic reactions, including cyclization and coupling techniques. Its [1,2,4]oxadiazole ring is known for its stability and versatility, often serving as a hydrogen bond acceptor in molecular interactions. This property is critical in the development of small-molecule inhibitors and probe compounds for studying enzyme mechanisms. The compound’s phenylamine group further enhances its reactivity, enabling derivatization for diverse applications.

From an industrial perspective, 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine is explored for its potential in crop protection and pesticide formulation. The oxadiazole derivatives are known for their herbicidal and fungicidal activities, addressing the global need for sustainable agriculture solutions. This aligns with the rising interest in green chemistry and eco-friendly agrochemicals, as farmers and manufacturers seek alternatives to traditional pesticides.

In the realm of material science, this compound’s aromatic and heterocyclic structure contributes to its utility in designing organic semiconductors and luminescent materials. Its electron-withdrawing trifluoromethyl group can tune electronic properties, making it relevant for OLEDs and photovoltaic devices. Such applications are pivotal in advancing renewable energy technologies, a topic dominating global discussions on climate change mitigation.

Safety and handling of CAS No. 1707584-78-8 adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Researchers emphasize its role as a building block for innovative compounds rather than an end-product, reflecting the shift toward modular synthesis in modern chemistry. As the scientific community continues to explore its potential, this compound remains a subject of patent filings and academic publications, underscoring its commercial and intellectual value.

In conclusion, 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine exemplifies the intersection of chemical innovation and practical application. Its relevance to drug development, agriculture, and advanced materials positions it as a compound of enduring interest. For those seeking high-purity intermediates or research chemicals, this molecule offers a compelling case study in the power of structural optimization and functional group engineering.